Cas no 2105334-64-1 (methyl 4-amino-3-(4-methylthiophen-2-yl)butanoate)

• Product Name: methyl 4-amino-3-(4-methylthiophen-2-yl)butanoate
• CAS No: 2105334-64-1
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6048860
• PubChem ID: 165627425
• Update Time: 2025-10-30

methyl 4-amino-3-(4-methylthiophen-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(4-methylthiophen-2-yl)butanoate
• EN300-1797429
• 2105334-64-1

• Inchi： 1S/C10H15NO2S/c1-7-3-9(14-6-7)8(5-11)4-10(12)13-2/h3,6,8H,4-5,11H2,1-2H3
• InChI Key： LGLDDHPAIUAPJF-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 4-amino-3-(4-methylthiophen-2-yl)butanoate

Comprehensive Overview of methyl 4-amino-3-(4-methylthiophen-2-yl)butanoate (CAS No. 2105334-64-1)

Methyl 4-amino-3-(4-methylthiophen-2-yl)butanoate (CAS No. 2105334-64-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This ester derivative, featuring a 4-methylthiophene moiety, is increasingly studied for its role in drug discovery, particularly in the development of novel therapeutic agents. Researchers are particularly interested in its amino acid-like structure, which makes it a promising candidate for modulating biological pathways.

The compound's CAS number 2105334-64-1 is a critical identifier for scientists and manufacturers, ensuring precise communication in academic and industrial settings. Its methyl ester group enhances solubility, a property highly valued in formulation development. Recent trends in AI-driven drug design have further highlighted the importance of such building blocks, as they are often used in machine learning-based molecular modeling. This aligns with the growing demand for bioactive small molecules in precision medicine.

In the context of green chemistry, methyl 4-amino-3-(4-methylthiophen-2-yl)butanoate is also being explored for its potential in sustainable synthesis routes. The thiophene ring in its structure is a focal point for researchers investigating heterocyclic compound applications, a hot topic in medicinal chemistry forums and patent literature. Its stability under physiological conditions makes it a subject of interest for prodrug development, a frequently searched term in pharmacokinetic studies.

Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, addressing another frequent query in chemical analysis communities. The 4-methylthiophen-2-yl substituent contributes to its distinct spectroscopic signature, which is often discussed in structure-activity relationship (SAR) studies. This aspect is particularly relevant given the current emphasis on rational drug design in pharmaceutical R&D.

From a commercial perspective, CAS 2105334-64-1 is cataloged by major chemical suppliers as a research-grade intermediate, with purity specifications typically exceeding 95%. The compound's shelf life and storage conditions (often under inert atmosphere at low temperatures) are practical considerations frequently searched by laboratory technicians. Its growing presence in scientific databases reflects the compound's expanding utility across multiple disciplines.

Emerging applications in peptide mimetics and enzyme inhibitor design have positioned this molecule as a valuable tool in bioconjugation chemistry. The amino group allows for further derivatization, making it versatile for combinatorial chemistry approaches. These features align well with current industry trends toward fragment-based drug discovery, a popular subject in drug development webinars.

Quality control protocols for methyl 4-amino-3-(4-methylthiophen-2-yl)butanoate often include chiral purity assessment, as the compound may exist in stereoisomeric forms. This detail is crucial for researchers investigating stereoselective synthesis, a trending topic in asymmetric catalysis discussions. The compound's molecular weight (227.3 g/mol) and logP value (predicted around 1.5) make it particularly interesting for ADMET property prediction studies.

In material science applications, the thiophene-containing structure of this compound shows potential for organic electronic materials, connecting it to the booming field of flexible electronics. This interdisciplinary relevance boosts its visibility in cross-disciplinary research searches. Safety data sheets emphasize standard laboratory precautions, with particular attention to compound handling procedures that maintain research integrity.

The synthesis of CAS 2105334-64-1 typically involves multi-step organic reactions, with published protocols often optimizing for yield and purity. These methodologies are increasingly shared in open science platforms, reflecting the compound's role in collaborative research initiatives. Patent analysis reveals growing intellectual property activity surrounding derivatives of this butanoate ester, particularly in central nervous system (CNS) drug applications.

As research continues, methyl 4-amino-3-(4-methylthiophen-2-yl)butanoate maintains its status as a compound of interest in both academic and industrial settings. Its balanced lipophilicity profile and structural versatility ensure its continued relevance in the evolving landscape of small molecule therapeutics and chemical biology probes. The compound exemplifies how targeted molecular design can address contemporary challenges in healthcare innovation.